Cas no 1261794-92-6 (2-bromo-1-(chloromethyl)-4-nitrobenzene)
1261794-92-6 structure
Product Name:2-bromo-1-(chloromethyl)-4-nitrobenzene
CAS No:1261794-92-6
MF:C7H5BrClNO2
MW:250.477100133896
CID:4791900
PubChem ID:64768391
Update Time:2023-11-24
2-bromo-1-(chloromethyl)-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-4-nitrobenzyl chloride
- 2-bromo-1-(chloromethyl)-4-nitrobenzene
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- Inchi: 1S/C7H5BrClNO2/c8-7-3-6(10(11)12)2-1-5(7)4-9/h1-3H,4H2
- InChI Key: WNSUPNGYXZZICQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CCl)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8
2-bromo-1-(chloromethyl)-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010108-250mg |
2-Bromo-4-nitrobenzyl chloride |
1261794-92-6 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A013010108-500mg |
2-Bromo-4-nitrobenzyl chloride |
1261794-92-6 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A013010108-1g |
2-Bromo-4-nitrobenzyl chloride |
1261794-92-6 | 97% | 1g |
1,490.00 USD | 2021-05-31 | |
| Enamine | EN300-1912004-0.05g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 0.05g |
$94.0 | 2023-09-17 | |
| Enamine | EN300-1912004-0.1g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 0.1g |
$140.0 | 2023-09-17 | |
| Enamine | EN300-1912004-0.25g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 0.25g |
$200.0 | 2023-09-17 | |
| Enamine | EN300-1912004-0.5g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 0.5g |
$374.0 | 2023-09-17 | |
| Enamine | EN300-1912004-1.0g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 1g |
$499.0 | 2023-06-01 | |
| Enamine | EN300-1912004-2.5g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 2.5g |
$978.0 | 2023-09-17 | |
| Enamine | EN300-1912004-5.0g |
2-bromo-1-(chloromethyl)-4-nitrobenzene |
1261794-92-6 | 95% | 5g |
$1448.0 | 2023-06-01 |
2-bromo-1-(chloromethyl)-4-nitrobenzene Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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